Cas no 2248395-49-3 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate)
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6525923
- rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate
- 2248395-49-3
-
- Inchi: 1S/C15H13NO4/c17-12-10-5-1-2-6-11(10)13(18)16(12)20-14(19)15-7-3-4-9(15)8-15/h1-2,5-6,9H,3-4,7-8H2/t9-,15-/m1/s1
- InChI Key: BENCNAAICKEZOT-RFAUZJTJSA-N
- SMILES: O(C([C@@]12CCC[C@@H]1C2)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 271.08445790g/mol
- Monoisotopic Mass: 271.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.7Ų
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6525923-0.05g |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate |
2248395-49-3 | 95.0% | 0.05g |
$768.0 | 2025-03-13 | |
| Enamine | EN300-6525923-0.1g |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate |
2248395-49-3 | 95.0% | 0.1g |
$804.0 | 2025-03-13 | |
| Enamine | EN300-6525923-0.25g |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate |
2248395-49-3 | 95.0% | 0.25g |
$840.0 | 2025-03-13 | |
| Enamine | EN300-6525923-0.5g |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate |
2248395-49-3 | 95.0% | 0.5g |
$877.0 | 2025-03-13 | |
| Enamine | EN300-6525923-1.0g |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate |
2248395-49-3 | 95.0% | 1.0g |
$914.0 | 2025-03-13 | |
| Enamine | EN300-6525923-2.5g |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate |
2248395-49-3 | 95.0% | 2.5g |
$1791.0 | 2025-03-13 | |
| Enamine | EN300-6525923-5.0g |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate |
2248395-49-3 | 95.0% | 5.0g |
$2650.0 | 2025-03-13 | |
| Enamine | EN300-6525923-10.0g |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate |
2248395-49-3 | 95.0% | 10.0g |
$3929.0 | 2025-03-13 |
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate
Racemic 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl (1R,5R)-Bicyclo[3.1.0]Hexane-1-Carboxylate: A Comprehensive Overview
The compound with CAS No. 2248395-49-3, known as racemic 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and material science.
The name of this compound is derived from its structural components: the isoindole moiety and the bicyclo[3.1.0]hexane ring system. The isoindole group is a heterocyclic structure that contributes to the molecule's stability and reactivity, while the bicyclo[3.1.0]hexane ring provides a rigid framework that can influence the compound's physical properties and biological activity.
Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry due to their ability to mimic natural product frameworks and enhance drug-like properties such as bioavailability and target selectivity. For instance, researchers have explored the use of similar bicyclic compounds in the development of kinase inhibitors and other therapeutic agents.
The synthesis of this compound involves a multi-step process that typically includes the formation of the isoindole ring followed by coupling with the bicyclic carboxylic acid derivative. This process often requires precise control over reaction conditions to ensure high yields and stereochemical integrity.
One of the key features of this compound is its stereochemistry, as indicated by the (1R,5R) configuration in its name. Stereochemistry plays a crucial role in determining the biological activity of molecules, particularly in pharmaceutical applications where enantiomers can exhibit vastly different effects.
Recent advancements in asymmetric synthesis techniques have made it possible to produce enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical effects on biological systems.
In terms of applications, this compound has shown promise in various areas of research. For example, it has been investigated as a potential lead compound in drug discovery programs targeting specific protein kinases or other disease-related enzymes.
Additionally, its unique structural features make it a valuable tool for studying molecular recognition and supramolecular chemistry. Researchers have utilized this compound to explore interactions between small molecules and biological targets at the molecular level.
From an analytical standpoint, this compound presents interesting challenges due to its complex structure and stereochemistry. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to characterize its properties accurately.
In conclusion, racemic 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate is a compelling molecule with significant potential in various scientific domains. Its intricate structure and stereochemical properties make it an attractive candidate for further research and development.
2248395-49-3 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,5R)-bicyclo[3.1.0]hexane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)